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Cat. No.: B094242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Copper(II) 2-ethylhexanoate, a versatile

organometallic compound with significant applications in industrial and research settings. This

document covers its fundamental chemical and physical properties, detailed synthesis

protocols, and key applications, with a focus on its catalytic activity and emerging role in

materials science. While the direct role of Copper(II) 2-ethylhexanoate in drug development is

an area of ongoing research, this guide also explores the general mechanisms of copper-

induced cytotoxicity and its implications for anticancer research. All quantitative data is

presented in structured tables for clarity, and key processes are visualized using diagrams to

facilitate understanding.

Chemical Identity and Properties
Copper(II) 2-ethylhexanoate is a copper salt of 2-ethylhexanoic acid. It is widely recognized

for its high solubility in organic solvents, a property that makes it a preferred precursor and

catalyst in various chemical processes.

Table 1: Chemical Identifiers for Copper(II) 2-ethylhexanoate
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Identifier Value

CAS Number 149-11-1

Molecular Formula C₁₆H₃₀CuO₄[1][2][3][4][5]

Synonyms

Cupric bis(2-ethylhexanoate), Copper di(2-

ethylhexanoate), 2-Ethylhexanoic acid

copper(2+) salt

Table 2: Physicochemical Properties of Copper(II) 2-ethylhexanoate

Property Value

Molecular Weight 349.95 g/mol

Appearance Blue-green solid, powder, or chunks[6]

Melting Point 252 °C (decomposes)

Solubility
Soluble in most organic solvents; low solubility

in water.[6]

Copper Content Typically 17.0-19.0%

Synthesis of Copper(II) 2-ethylhexanoate
Several methods are employed for the synthesis of Copper(II) 2-ethylhexanoate, each with its

advantages regarding scale, purity, and reaction conditions.

Experimental Protocols
Protocol 2.1.1: Direct Reaction from Basic Copper Carbonate

This method involves the direct reaction of basic copper carbonate with 2-ethylhexanoic acid in

an alcohol solvent.

Materials: Basic copper carbonate (CuCO₃·Cu(OH)₂), 2-ethylhexanoic acid, Anhydrous

ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8473882/
https://www.mdpi.com/1422-0067/20/20/5225
https://pubmed.ncbi.nlm.nih.gov/21423838/
https://www.mdpi.com/1422-0067/25/17/9166
https://pmc.ncbi.nlm.nih.gov/articles/PMC6291042/
https://www.benchchem.com/product/b094242?utm_src=pdf-body
https://cymitquimica.com/cas/149-11-1/
https://cymitquimica.com/cas/149-11-1/
https://www.benchchem.com/product/b094242?utm_src=pdf-body
https://www.benchchem.com/product/b094242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a round-bottom flask, suspend basic copper carbonate in anhydrous ethanol.

Add a stoichiometric excess of 2-ethylhexanoic acid to the suspension. A molar ratio of at

least 1:4 (basic copper carbonate to 2-ethylhexanoic acid) is recommended.

Attach a condenser and reflux the mixture with stirring. The reaction progress is indicated

by the formation of a deep green solution.

The reaction is typically carried out at 60-80°C for 36-42 hours.

After the reaction is complete, cool the mixture and separate any unreacted solid by

centrifugation or filtration.

The solvent is removed from the supernatant under reduced pressure to yield the

Copper(II) 2-ethylhexanoate product.

Protocol 2.1.2: Salt Metathesis Reaction

This protocol describes the synthesis via a salt metathesis reaction between a soluble copper

salt and a salt of 2-ethylhexanoic acid.

Materials: Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O), Sodium 2-ethylhexanoate.

Procedure:

Prepare an aqueous solution of Copper(II) acetate monohydrate.

Prepare a separate aqueous solution of sodium 2-ethylhexanoate.

Add the sodium 2-ethylhexanoate solution to the Copper(II) acetate solution with stirring.

A precipitate of Copper(II) 2-ethylhexanoate will form.

Isolate the solid product by filtration.

Wash the precipitate with water to remove any remaining sodium acetate.
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Dry the product under vacuum.

Protocol 2.1.3: Electrochemical Synthesis

This method provides a high-purity product through the anodic dissolution of copper in the

presence of 2-ethylhexanoic acid.

Apparatus: Electrolytic cell with a copper anode and a suitable cathode, separated by an ion-

exchange membrane.

Electrolyte (Anolyte): A solution of 2-ethylhexanoic acid and a conductive additive (e.g.,

potassium 2-ethylhexanoate) in a low-weight aliphatic alcohol (e.g., methanol).

Procedure:

Fill the anode and cathode compartments of the electrolyzer with the appropriate

electrolyte solutions.

Maintain the temperature of the cell, for instance, between 50-55°C.

Apply a constant current to initiate the dissolution of the copper anode.

Copper(II) ions are formed at the anode and react with the 2-ethylhexanoate ions in the

anolyte.

After the electrolysis is complete, the anolyte solution is cooled to precipitate the

Copper(II) 2-ethylhexanoate.

The product is then collected by filtration and dried.
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Caption: Overview of synthesis pathways for Copper(II) 2-ethylhexanoate.

Characterization
Standard analytical techniques are used to confirm the identity and purity of the synthesized

Copper(II) 2-ethylhexanoate.

Protocol 3.1: Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the coordination of the carboxylate group to the copper ion.

Sample Preparation: The solid sample is analyzed using an Attenuated Total Reflectance

(ATR) accessory or as a KBr pellet.

Expected Results: The IR spectrum will show characteristic bands for the alkyl groups of the

2-ethylhexanoate ligand. The key region is the carboxylate stretching frequencies. The

asymmetric (νₐ(COO⁻)) and symmetric (νₛ(COO⁻)) stretching vibrations are indicative of the

coordination mode. For a bridging bidentate coordination, as is common in dimeric copper(II)

carboxylates, the separation between these two bands (Δν = νₐ - νₛ) is typically smaller than

that of the free carboxylate ion.
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Protocol 3.2: UV-Visible (UV-Vis) Spectroscopy

Objective: To study the electronic transitions of the copper(II) ion and to monitor reaction

kinetics or changes in the coordination environment.

Sample Preparation: A solution of Copper(II) 2-ethylhexanoate is prepared in a suitable

organic solvent (e.g., ethanol, chloroform).

Expected Results: The UV-Vis spectrum of Copper(II) 2-ethylhexanoate typically exhibits a

broad d-d transition band in the visible region, which is responsible for its blue-green color.

This band provides information about the coordination geometry of the Cu(II) center.

Applications
The unique properties of Copper(II) 2-ethylhexanoate make it a valuable compound in several

industrial and research applications.

Table 3: Key Applications of Copper(II) 2-ethylhexanoate

Application Area Description

Catalysis

Acts as a catalyst in various organic reactions,

including polymerization (e.g., ring-opening

polymerization), C-H functionalization, and

oxidation reactions.[6] Its solubility in organic

media is a significant advantage.

Materials Science

Serves as a precursor for the synthesis of

copper and copper oxide nanoparticles and for

the preparation of thin films.[7]

Wood Preservative
Used in formulations to protect wood from

fungal and insect attack.

Drier in Paints and Varnishes
Acts as an oxidation catalyst to accelerate the

drying process of coatings.[6]

Catalytic Role: Cu(I)/Cu(II) Redox Cycle
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Many catalytic applications of Copper(II) 2-ethylhexanoate involve a redox cycle between the

Cu(II) and Cu(I) oxidation states. This allows for the activation of substrates and the facilitation

of electron transfer processes.

Cu(II)(OOCR)₂

Cu(I)(OOCR)

 Reduction  Oxidation 

Oxidized
Substrate

Electron Sink
(e.g., oxidant)

Reduced
Substrate

Electron Source
(e.g., reductant)

Click to download full resolution via product page

Caption: Generalized Cu(I)/Cu(II) redox cycle in catalysis.

Role in Biological Systems and Potential in Drug
Development
While Copper(II) 2-ethylhexanoate is not a therapeutic agent itself, the study of copper

complexes is a burgeoning field in drug development, particularly in oncology. Copper is an

essential trace element, and its homeostasis is tightly regulated. Cancer cells often exhibit an
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elevated demand for copper, making copper-chelating agents and copper-ionophores potential

anticancer strategies.

The cytotoxicity of copper(II) compounds is often attributed to their ability to generate reactive

oxygen species (ROS) through Fenton-like reactions. This increase in oxidative stress can

damage cellular components like DNA, proteins, and lipids, ultimately leading to cell death

through apoptosis or other mechanisms.

Generalized Signaling Pathway for Copper-Induced
Cytotoxicity
The following diagram illustrates a generalized pathway by which elevated intracellular

copper(II) concentrations can induce cytotoxicity in cancer cells. It is important to note that this

is a general mechanism for copper ions and not specific to Copper(II) 2-ethylhexanoate, for

which detailed signaling studies are not yet widely available.
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Caption: Generalized mechanism of copper(II)-induced cytotoxicity in cancer cells.

Safety and Handling
Copper(II) 2-ethylhexanoate is a chemical that requires careful handling.

Hazards: May be harmful if swallowed or inhaled. Causes skin and serious eye irritation.[8]

Chronic exposure may lead to copper poisoning, affecting the liver and kidneys.[8] It is also

considered toxic to aquatic life with long-lasting effects.[9]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a dust mask when handling the solid material.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[8]

Conclusion
Copper(II) 2-ethylhexanoate is a compound of significant industrial and academic interest due

to its versatile properties, particularly its solubility in organic media and its catalytic activity. The

synthesis methods are well-established, allowing for its production for various applications.

While its direct role in drug development is still being explored, the broader understanding of

copper's biological functions and cytotoxicity provides a foundation for future research into the

therapeutic potential of copper complexes. This guide serves as a comprehensive resource for

professionals working with or interested in the science and application of Copper(II) 2-
ethylhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21423838/
https://pubmed.ncbi.nlm.nih.gov/21423838/
https://www.mdpi.com/1422-0067/25/17/9166
https://pmc.ncbi.nlm.nih.gov/articles/PMC6291042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6291042/
https://cymitquimica.com/cas/149-11-1/
https://www.researchgate.net/publication/5637724_ChemInform_Abstract_Metal_2-Ethylhexanoates_and_Related_Compounds_as_Useful_Precursors_in_Materials_Science
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-2-ethylhexanoate
https://www.benchchem.com/product/b094242#copper-ii-2-ethylhexanoate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b094242#copper-ii-2-ethylhexanoate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b094242#copper-ii-2-ethylhexanoate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b094242#copper-ii-2-ethylhexanoate-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

